Cas no 1804224-75-6 (Methyl 3-bromo-4-(2-cyanoethyl)benzoate)

• Product Name: Methyl 3-bromo-4-(2-cyanoethyl)benzoate
• CAS No: 1804224-75-6
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4950861
• Update Time: 2025-08-03

Methyl 3-bromo-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)9-5-4-8(3-2-6-13)10(12)7-9/h4-5,7H,2-3H2,1H3
• InChI Key： HJKYNHDNZWAEIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-(2-cyanoethyl)benzoate

Methyl 3-bromo-4-(2-cyanoethyl)benzoate (CAS No. 1804224-75-6): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-bromo-4-(2-cyanoethyl)benzoate (CAS No. 1804224-75-6) is a significant compound in the realm of chemical biology and medicinal chemistry, serving as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, characterized by the presence of both bromine and cyanoethyl substituents on a benzoate backbone, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure, featuring a benzoic acid derivative with bromine at the 3-position and a cyanoethyl group at the 4-position, offers distinct chemical reactivity that is highly advantageous for further functionalization. This dual substitution pattern allows for diverse synthetic pathways, enabling chemists to tailor the molecule for specific biological applications. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

In recent years, the demand for specialized intermediates like Methyl 3-bromo-4-(2-cyanoethyl)benzoate has surged due to their utility in the synthesis of small-molecule drugs targeting various diseases. The pharmaceutical industry has shown considerable interest in this compound due to its potential applications in the development of inhibitors and modulators of key biological pathways. For instance, studies have highlighted its role in the synthesis of molecules that interact with enzymes and receptors involved in metabolic disorders and cancer.

One of the most compelling aspects of Methyl 3-bromo-4-(2-cyanoethyl)benzoate is its versatility in medicinal chemistry. The cyanoethyl group can be further modified to introduce additional functional groups, such as amines or alcohols, through nucleophilic substitution reactions. This flexibility allows researchers to design molecules with tailored properties, optimizing them for better pharmacokinetic profiles and reduced toxicity. Moreover, the benzoate moiety itself is known for its stability and compatibility with various biological systems, making it an ideal scaffold for drug discovery efforts.

Recent advancements in synthetic methodologies have further enhanced the utility of Methyl 3-bromo-4-(2-cyanoethyl)benzoate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations have not only improved yield but also reduced reaction times, making it more feasible for industrial-scale applications. Additionally, green chemistry principles have been increasingly integrated into its synthesis, minimizing waste and hazardous byproducts.

The compound has also found applications in materials science and agrochemical research. Its structural motifs are reminiscent of natural products and bioactive compounds, inspiring new synthetic strategies and drug designs. Researchers have explored its derivatives as potential candidates for antimicrobial agents, due to their ability to disrupt bacterial cell wall synthesis. Furthermore, its incorporation into polymer matrices has shown promise in developing advanced materials with enhanced mechanical and chemical properties.

The growing interest in Methyl 3-bromo-4-(2-cyanoethyl)benzoate has led to several collaborative research initiatives aimed at expanding its applications. Academic institutions and pharmaceutical companies are working together to explore novel synthetic routes and biological activities associated with this compound. These efforts are expected to yield significant breakthroughs in drug discovery and material science.

In conclusion, Methyl 3-bromo-4-(2-cyanoethyl)benzoate (CAS No. 1804224-75-6) is a multifaceted compound with broad utility across chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutic agents. As synthetic methodologies continue to evolve, the potential applications of this intermediate are likely to expand even further, solidifying its role as a cornerstone in modern chemical research.